Cas no 115204-51-8 (Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-)

Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]- structure
115204-51-8 structure
Product Name:Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-
CAS No:115204-51-8
MF:C16H18N6O
MW:310.35372209549
CID:171492
PubChem ID:3010166
Update Time:2025-04-19

Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-
    • N-[4-[[6-(dimethylamino)purin-9-yl]methyl]phenyl]acetamide
    • N-(4-((6-(Dimethylamino)-9H-purin-9-yl)methyl)phenyl)acetamide
    • N-(4-{[6-(dimethylamino)-9H-purin-9-yl]methyl}phenyl)acetamide
    • Acetamide, N-(4-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)-
    • DTXSID30150986
    • CHEMBL7635
    • 115204-51-8
    • Acetamide, N-[4-[[6-(dimethylamino)-9H-purin-9-yl]methyl]phenyl]-
    • Inchi: 1S/C16H18N6O/c1-11(23)20-13-6-4-12(5-7-13)8-22-10-19-14-15(21(2)3)17-9-18-16(14)22/h4-7,9-10H,8H2,1-3H3,(H,20,23)
    • InChI Key: NTUOCWVEFXMRAK-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(=CC=1)CN1C=NC2C(=NC=NC1=2)N(C)C

Computed Properties

  • Exact Mass: 310.15444
  • Monoisotopic Mass: 310.154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • Density: 1.29
  • Refractive Index: 1.665
  • PSA: 75.94
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